5-Bromo-1-(difluoromethyl)-2,3-difluorobenzene
Overview
Description
5-Bromo-1-(difluoromethyl)-2,3-difluorobenzene (5-BDFMB) is a synthetic organic compound with a variety of applications in the laboratory and in scientific research. It is a versatile reagent with a wide range of uses, including synthesis, catalysis, and as a precursor for various compounds. 5-BDFMB is a colorless liquid at room temperature and is soluble in most organic solvents.
Scientific Research Applications
Organic Synthesis and Chemical Transformations
One significant area of research focuses on the manipulation of fluorinated benzene derivatives through organometallic methods, aiming to produce synthetically valuable compounds. For example, Schlosser and Heiss (2003) demonstrated the regioflexible substitution of 1,3-difluorobenzene to produce a range of difluorobenzoic acids, showcasing the potential of such compounds in synthesizing complex organic molecules with precise regiochemistry (Schlosser & Heiss, 2003). Additionally, He-ping (2005) developed an economical method for synthesizing 1-bromo-2,4-difluorobenzene, highlighting the compound's role as a precursor in various organic transformations and its high yield and low-cost benefits (He-ping, 2005).
Photodissociation Studies
Research by Borg (2007) investigated the photodissociation dynamics of bromofluorobenzenes, including compounds similar to 5-Bromo-1-(difluoromethyl)-2,3-difluorobenzene. This study provides insights into the photo-fragmentation processes, essential for understanding the behavior of such compounds under light exposure and their potential applications in photochemical reactions (Borg, 2007).
Development of Novel Chemical Processes
Furthermore, the exploration of novel chemical processes utilizing fluorinated benzenes has been a focal point. Diemer, Leroux, and Colobert (2011) described efficient methods for synthesizing 1,2-dibromobenzenes, serving as precursors for reactions involving the intermediate formation of benzynes, which are crucial for constructing complex molecular architectures (Diemer, Leroux, & Colobert, 2011). Such research underscores the importance of fluorinated benzene derivatives in advancing synthetic methodologies.
properties
IUPAC Name |
5-bromo-1-(difluoromethyl)-2,3-difluorobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrF4/c8-3-1-4(7(11)12)6(10)5(9)2-3/h1-2,7H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KHTZAJNMXQBVFD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C(F)F)F)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrF4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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